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Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B13852693

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the Atazanavir-d5
reference standard, a critical tool for the accurate quantification of the antiretroviral drug

Atazanavir in various biological matrices. This document outlines the commercial availability of

the standard, its physicochemical properties, and detailed experimental protocols for its use.

Furthermore, it elucidates the key signaling pathways associated with Atazanavir's mechanism

of action.

Commercial Suppliers and Product Specifications
Atazanavir-d5 is available from several reputable commercial suppliers of reference

standards. While specific lot-to-lot variations may exist, the following table summarizes typical

product specifications. Researchers are advised to consult the supplier's Certificate of Analysis

(CoA) for precise data.
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Supplier
Catalog
Number
(Example)

Form
Purity
(Typical)

Isotopic
Enrichment
(Typical)

Storage
Conditions

LGC

Standards

TRC-

A790052
Neat Solid

>95% (HPLC)

[1]
Not specified -20°C[1]

MedchemExp

ress
HY-17367S3 Neat Solid Not specified Not specified

Powder:

-20°C (3

years)

SynZeal SZ-A009D02 Neat Solid Not specified Not specified
Synthesis on

demand

ChemicalBoo

k
CB21121223 Solid 95.00% Not specified

-20°C

Freezer[2]

Simson

Pharma

Contact for

details
Neat Solid High quality Not specified Not specified

Santa Cruz

Biotechnolog

y

sc-218403 Neat Solid Not specified Not specified Refer to CoA

Axios

Research

Contact for

details

Labeled Drug

Substance

High isotopic

and chemical

purity

Characterize

d by mass

spectrometry[

3]

Not specified

Core Applications of Atazanavir-d5
Atazanavir-d5 serves as an ideal internal standard for bioanalytical assays due to its similar

physicochemical properties to the unlabeled Atazanavir, while being distinguishable by mass

spectrometry. Its primary application is in pharmacokinetic and therapeutic drug monitoring

studies.

Signaling Pathways of Atazanavir
Atazanavir is a potent and selective inhibitor of the human immunodeficiency virus type 1 (HIV-

1) protease, a critical enzyme in the viral life cycle.[4] Additionally, it is a known inhibitor of the
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cytochrome P450 isoenzyme CYP3A4 and a substrate and inhibitor of the P-glycoprotein (P-

gp) efflux pump.[4]
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Figure 1. Atazanavir Inhibition of HIV-1 Protease.
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Figure 1. Atazanavir Inhibition of HIV-1 Protease.
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Figure 2. Atazanavir Interaction with CYP3A4 and P-gp.

Experimental Protocols
Preparation of Atazanavir-d5 Stock and Working
Solutions
This protocol describes the preparation of stock and working solutions of Atazanavir-d5 for use

as an internal standard in LC-MS/MS analysis.

Materials:

Atazanavir-d5 reference standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Procedure:

Stock Solution (e.g., 1 mg/mL):

1. Accurately weigh a suitable amount (e.g., 1 mg) of Atazanavir-d5 neat material.

2. Quantitatively transfer the weighed standard to a 1 mL volumetric flask.

3. Dissolve the material in methanol and bring the volume to the mark.

4. Sonicate for 5-10 minutes to ensure complete dissolution.

5. Store the stock solution at -20°C in an amber vial.
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Working Solutions:

1. Prepare a series of working solutions by serially diluting the stock solution with a suitable

solvent (e.g., 50:50 methanol:acetonitrile).

2. The concentration of the working solutions should be appropriate for the expected

concentration range of Atazanavir in the samples. A common working concentration for an

internal standard is 100 ng/mL.[5]

3. Store the working solutions at 2-8°C.

Quantitative Analysis of Atazanavir in Human Plasma by
LC-MS/MS
This protocol provides a general workflow for the quantification of Atazanavir in human plasma

using Atazanavir-d5 as an internal standard. Method optimization and validation are required.
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Figure 3. Sample Preparation Workflow for LC-MS/MS.
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Figure 3. Sample Preparation Workflow for LC-MS/MS.

Materials:

Human plasma samples

Atazanavir-d5 internal standard working solution
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Acetonitrile (containing 0.1% formic acid)

Methanol (containing 0.1% formic acid)

Water (containing 0.1% formic acid)

LC-MS/MS system with a C18 column

Procedure:

Sample Preparation (Protein Precipitation):

1. To 100 µL of plasma sample, add 20 µL of the Atazanavir-d5 internal standard working

solution.

2. Add 300 µL of cold acetonitrile to precipitate proteins.

3. Vortex for 1 minute.

4. Centrifuge at 10,000 x g for 10 minutes at 4°C.

5. Transfer the supernatant to a new tube.

6. Evaporate the supernatant to dryness under a stream of nitrogen.

7. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis:

LC Conditions (Example):

Column: C18 (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Atazanavir from matrix components.
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Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

MS/MS Conditions (Example):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Atazanavir: m/z 705.4 -> 167.1

Atazanavir-d5: m/z 710.4 -> 167.1

Optimize collision energy and other MS parameters for maximum sensitivity.

Quantification:

Construct a calibration curve by plotting the peak area ratio of Atazanavir to Atazanavir-
d5 against the concentration of the calibration standards.

Determine the concentration of Atazanavir in the unknown samples from the calibration

curve.

In Vitro HIV-1 Protease Inhibition Assay
This protocol outlines a fluorometric assay to determine the inhibitory activity of compounds

against HIV-1 protease. Atazanavir can be used as a positive control.

Materials:

Recombinant HIV-1 Protease

Fluorogenic HIV-1 Protease substrate

Assay Buffer (e.g., 50 mM Sodium Acetate, pH 5.5, 1 M NaCl, 1 mM EDTA, 1 mM DTT, 10%

Glycerol)

Atazanavir (as a positive control)
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Test compounds

96-well black microplate

Fluorescence plate reader

Procedure:

Prepare serial dilutions of Atazanavir and the test compounds in the assay buffer.

In a 96-well plate, add the diluted compounds.

Add the HIV-1 Protease to each well (except for the no-enzyme control).

Incubate for 15 minutes at 37°C.

Initiate the reaction by adding the fluorogenic substrate to all wells.

Immediately measure the fluorescence intensity kinetically over a period of 30-60 minutes at

the appropriate excitation and emission wavelengths for the substrate.

Calculate the rate of reaction for each concentration.

Plot the reaction rate against the inhibitor concentration to determine the IC50 value.

This technical guide provides a foundational understanding of the Atazanavir-d5 reference

standard and its application in research. For specific applications, further optimization and

validation of the described protocols are essential. Always refer to the supplier's documentation

for the most accurate and up-to-date information on the reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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